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Compound of Interest

Compound Name: (+-)-3-(4-Hydroxyphenyl)lactic acid

CAS No.: 306-23-0

Cat. No.: B1217039

Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties, experimental protocols, and biological significance of 4-Hydroxyphenyllactic acid

(HPLA), a metabolite of the amino acid tyrosine. This document is intended for researchers,

scientists, and drug development professionals.

Chemical and Physical Properties
4-Hydroxyphenyllactic acid, also known as p-hydroxyphenyllactic acid, is a phenolic acid that

plays a role in various physiological and pathological processes. It is a product of both human

and microbial metabolism.
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Property Value

IUPAC Name 2-hydroxy-3-(4-hydroxyphenyl)propanoic acid

Molecular Formula C₉H₁₀O₄

Molecular Weight 182.17 g/mol

CAS Number 306-23-0

Canonical SMILES C1=CC(=CC=C1CC(C(=O)O)O)O

InChI Key JVGVDSSUAVXRDY-UHFFFAOYSA-N

Synonyms
HPLA, p-Hydroxyphenyllactic acid, 3-(4-

Hydroxyphenyl)lactic acid

Physicochemical Properties
Property Value Source

Physical State Solid [1]

Melting Point 134-140°C

Solubility

Soluble in DMSO and

Methanol. Slightly soluble in

acetone.

pKa Not available

LogP 0.38

Experimental Protocols
Synthesis of 4-Hydroxyphenyllactic Acid
HPLA can be synthesized through various chemical and biological methods. A common

biosynthetic route involves the microbial fermentation of tyrosine.

Protocol: Biosynthesis of HPLA in Pediococcus acidilactici[2]
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This protocol describes the biosynthesis of HPLA from tyrosine using the bacterium

Pediococcus acidilactici.

Deamination of Tyrosine: Phenylalanine and tyrosine are first deaminated by an

aminotransferase enzyme to form 4-hydroxyphenylpyruvic acid (HPPA)[2].

Reduction of HPPA: The resulting keto acid, HPPA, is then reduced by a D-lactate

dehydrogenase to form 4-hydroxyphenyllactic acid (HPLA)[2].

A proposed biosynthetic pathway is visualized in the diagram below.
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Biosynthetic pathway of HPLA from Tyrosine.

Purification of HPLA
Purification of HPLA from a reaction mixture or biological sample can be achieved using

chromatographic techniques.

Protocol: Purification by High-Performance Liquid Chromatography (HPLC)

A general approach for the purification of HPLA using reversed-phase HPLC is outlined below.

The specific conditions may need to be optimized based on the sample matrix.

Sample Preparation: The crude sample containing HPLA is dissolved in a suitable solvent

(e.g., methanol/water mixture) and filtered through a 0.22 µm syringe filter to remove

particulate matter.

Chromatographic System:

Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase A: 0.1% Formic acid in Water.
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Mobile Phase B: Acetonitrile.

Gradient: A linear gradient from 5% to 95% Mobile Phase B over 30 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV detector at 275 nm.

Fraction Collection: Fractions are collected based on the retention time of the HPLA peak.

Solvent Evaporation: The collected fractions are pooled, and the solvent is removed under

reduced pressure to yield purified HPLA.

Analytical Methods
Protocol: Quantification of HPLA in Human Urine by HPLC with Fluorescence Detection[3]

This method provides a sensitive and accurate means of quantifying HPLA in biological

samples.

Sample Preparation (Magnetic Solid-Phase Extraction):

Urine samples are pretreated to isolate HPLA using magnetic nanoparticles functionalized

with a suitable sorbent.

The nanoparticles are then washed, and HPLA is eluted with an appropriate solvent.

Chromatographic Conditions:

Column: High-performance anion-exchange column (e.g., IonPac AS21).

Mobile Phase: Isocratic elution with 4 mmol/L sodium hydroxide.

Flow Rate: 0.45 mL/min.

Detection: Fluorescence detector with excitation at 277 nm and emission at 340 nm.

Quantification: The concentration of HPLA is determined by comparing the peak area of the

sample to a standard curve of known HPLA concentrations. The linear dynamic range for this
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method is reported to be 0.05–10 mg/L, with a limit of detection of 0.020 mg/L.

The general workflow for the analytical determination of HPLA is depicted below.
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General analytical workflow for HPLA determination.

Biological Significance and Signaling Pathways
HPLA is a metabolite that has been implicated in various biological processes and is

considered a biomarker for certain diseases. Elevated levels of HPLA have been observed in
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conditions such as phenylketonuria and tyrosinemia.

While the direct signaling pathways of HPLA are still under investigation, studies on the

structurally similar compound, 4-hydroxyphenylacetic acid (4-HPAA), provide insights into its

potential mechanisms of action. 4-HPAA has been shown to inhibit the production of reactive

oxygen species (ROS) and subsequently modulate the nuclear factor kappa B (NF-κB) and

mitogen-activated protein kinase (MAPK) signaling pathways. Given the structural similarity, it

is plausible that HPLA exerts its biological effects through similar mechanisms.

The proposed mechanism involves the regulation of Nrf2, a key transcription factor in the

antioxidant response, leading to a reduction in oxidative stress and downstream inflammatory

signaling.

The potential signaling pathway influenced by HPLA, based on data from the related

compound 4-HPAA, is illustrated below.
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Proposed signaling pathway for HPLA.

Role in Drug Development
The antioxidant and potential anti-inflammatory properties of HPLA make it a molecule of

interest for drug development. Its role as a biomarker in metabolic disorders also highlights its

diagnostic potential. Further research is needed to fully elucidate its therapeutic applications

and to develop HPLA or its derivatives as novel therapeutic agents. The development of robust

and validated analytical methods, such as the HPLC method described, is crucial for its

application in clinical and pharmaceutical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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